Cas no 1504485-71-5 (4,5,6-Trifluoro-3,3-dimethyl-2,3-dihydro-1h-indole)
4,5,6-Trifluoro-3,3-dimethyl-2,3-dihydro-1h-indole Chemical and Physical Properties
Names and Identifiers
-
- 4,5,6-TRIFLUORO-3,3-DIMETHYL-2,3-DIHYDRO-1H-INDOLE
- EN300-1145460
- AKOS019795030
- 1504485-71-5
- 1H-Indole, 4,5,6-trifluoro-2,3-dihydro-3,3-dimethyl-
- 4,5,6-Trifluoro-3,3-dimethyl-2,3-dihydro-1h-indole
-
- Inchi: 1S/C10H10F3N/c1-10(2)4-14-6-3-5(11)8(12)9(13)7(6)10/h3,14H,4H2,1-2H3
- InChI Key: LODPIHILYLZECL-UHFFFAOYSA-N
- SMILES: FC1=C(C(=CC2=C1C(C)(C)CN2)F)F
Computed Properties
- Exact Mass: 201.07653381g/mol
- Monoisotopic Mass: 201.07653381g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 14
- Rotatable Bond Count: 0
- Complexity: 231
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.1
- Topological Polar Surface Area: 12Ų
Experimental Properties
- Density: 1.214±0.06 g/cm3(Predicted)
- Boiling Point: 206.4±40.0 °C(Predicted)
- pka: 3.48±0.40(Predicted)
4,5,6-Trifluoro-3,3-dimethyl-2,3-dihydro-1h-indole Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1145460-0.05g |
4,5,6-trifluoro-3,3-dimethyl-2,3-dihydro-1H-indole |
1504485-71-5 | 0.05g |
$1188.0 | 2023-06-09 | ||
| Enamine | EN300-1145460-0.1g |
4,5,6-trifluoro-3,3-dimethyl-2,3-dihydro-1H-indole |
1504485-71-5 | 0.1g |
$1244.0 | 2023-06-09 | ||
| Enamine | EN300-1145460-0.25g |
4,5,6-trifluoro-3,3-dimethyl-2,3-dihydro-1H-indole |
1504485-71-5 | 0.25g |
$1300.0 | 2023-06-09 | ||
| Enamine | EN300-1145460-0.5g |
4,5,6-trifluoro-3,3-dimethyl-2,3-dihydro-1H-indole |
1504485-71-5 | 0.5g |
$1357.0 | 2023-06-09 | ||
| Enamine | EN300-1145460-1.0g |
4,5,6-trifluoro-3,3-dimethyl-2,3-dihydro-1H-indole |
1504485-71-5 | 1g |
$1414.0 | 2023-06-09 | ||
| Enamine | EN300-1145460-2.5g |
4,5,6-trifluoro-3,3-dimethyl-2,3-dihydro-1H-indole |
1504485-71-5 | 2.5g |
$2771.0 | 2023-06-09 | ||
| Enamine | EN300-1145460-5.0g |
4,5,6-trifluoro-3,3-dimethyl-2,3-dihydro-1H-indole |
1504485-71-5 | 5g |
$4102.0 | 2023-06-09 | ||
| Enamine | EN300-1145460-10.0g |
4,5,6-trifluoro-3,3-dimethyl-2,3-dihydro-1H-indole |
1504485-71-5 | 10g |
$6082.0 | 2023-06-09 |
4,5,6-Trifluoro-3,3-dimethyl-2,3-dihydro-1h-indole Related Literature
-
Suji Lee,Min Su Han Chem. Commun., 2021,57, 9450-9453
-
Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
-
Yang Chen,Di Zhou,Zheyi Meng,Jin Zhai Chem. Commun., 2016,52, 10020-10023
-
Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
-
Benjamin Gabriel Poulson,Kacper Szczepski,Joanna Izabela Lachowicz,Lukasz Jaremko,Abdul-Hamid Emwas,Mariusz Jaremko RSC Adv., 2020,10, 215-227
Additional information on 4,5,6-Trifluoro-3,3-dimethyl-2,3-dihydro-1h-indole
4,5,6-Trifluoro-3,3-dimethyl-2,3-dihydro-1H-indole: A Comprehensive Overview
The compound with CAS No. 1504485-71-5, known as 4,5,6-Trifluoro-3,3-dimethyl-2,3-dihydro-1H-indole, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the class of indole derivatives, which are widely studied due to their unique structural properties and potential applications in drug discovery. The indole ring system is a hallmark of many biologically active compounds, and the modifications present in this molecule further enhance its chemical versatility.
Recent advancements in synthetic chemistry have enabled the precise synthesis of 4,5,6-Trifluoro-3,3-dimethyl-2,3-dihydro-1H-indole, allowing researchers to explore its properties in greater depth. The presence of three fluorine atoms at positions 4, 5, and 6 introduces significant electronic effects into the molecule. Fluorine substitution is known to increase lipophilicity and improve metabolic stability—properties that are highly desirable in drug candidates. Additionally, the two methyl groups at position 3 contribute to steric effects and further modulate the molecule's interactions with biological targets.
One of the most promising applications of 4,5,6-Trifluoro-3,3-dimethyl-2,3-dihydro-1H-indole lies in its potential as a lead compound for drug development. Indole derivatives have been implicated in various therapeutic areas due to their ability to interact with a wide range of biological targets. For instance, recent studies have highlighted the potential of this compound as a modulator of G-protein coupled receptors (GPCRs). GPCRs are one of the largest families of cell surface receptors and are involved in numerous physiological processes. By targeting these receptors with high specificity and affinity, this compound could pave the way for novel treatments in conditions such as neurodegenerative diseases and cardiovascular disorders.
Moreover, the dihydroindole structure of 4,5,6-Trifluoro-3,3-dimethyl-2,3-dihydro-1H-indole introduces additional complexity into its chemical profile. The partially saturated indole ring can exhibit distinct electronic properties compared to its fully aromatic counterpart. This makes it an interesting candidate for exploring non-traditional binding modes with biological targets. Recent computational studies have demonstrated that this compound exhibits favorable pharmacokinetic properties—such as good absorption and moderate clearance—which are essential for its potential use as an orally administered drug.
The synthesis of 4,5,6-Trifluoro-3,3-dimethyl-2,3-dihydro-1H-indole involves a multi-step process that combines principles from both classical organic synthesis and modern catalytic methods. Key steps include the formation of the indole ring through cyclization reactions followed by fluorination and alkylation steps to introduce the substituents at specific positions. Researchers have also explored alternative synthetic pathways using microwave-assisted synthesis and continuous-flow reactors to improve reaction efficiency and scalability.
In terms of structural characterization, advanced analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry have been instrumental in confirming the identity and purity of this compound. X-ray crystallography has also been employed to determine its three-dimensional structure at atomic resolution. These insights into its molecular geometry are crucial for understanding how it interacts with biological systems.
From a biological standpoint,4Trifluoroindoles like this one have shown promise as inhibitors of various enzymes and signaling pathways. For example,recent studies suggest that this compound may act as an antagonist at certain serotonin receptors—a class of GPCRs involved in mood regulation and neurotransmission.This opens up possibilities for its use in treating conditions such as depression or anxiety disorders.However,further preclinical studies are required to validate these findings and establish its safety profile.
Another area where 4Trifluoroindoles are making waves is in materials science.Preliminary research indicates that these compounds could serve as building blocks for advanced materials such as organic semiconductors or light-emitting diodes (LEDs).The unique electronic properties imparted by fluorine substitution could enhance their performance in optoelectronic applications.Further investigation into their electronic behavior under different conditions is warranted.
In conclusion,4Trifluoroindoles like CAS No. 150448571 represent an exciting frontier in chemical research.Their versatile structure combined with favorable pharmacokinetic properties makes them strong candidates for both therapeutic development and materials science applications.As research continues,new insights into their potential will undoubtedly emerge,further solidifying their importance in modern chemistry.
1504485-71-5 (4,5,6-Trifluoro-3,3-dimethyl-2,3-dihydro-1h-indole) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)